Cas no 50715-50-9 (BOC-Asp(OTBu)-OSU)

BOC-Asp(OTBu)-OSU is a protected aspartic acid derivative widely used in peptide synthesis. The compound features tert-butoxycarbonyl (BOC) and tert-butyl (OtBu) protecting groups, ensuring selective deprotection and minimizing side reactions during solid-phase or solution-phase peptide assembly. The N-hydroxysuccinimide (OSU) ester moiety enhances reactivity with amino groups, facilitating efficient coupling under mild conditions. This derivative is particularly valuable for introducing aspartic acid residues while maintaining orthogonal protection strategies. Its high purity and stability make it suitable for demanding synthetic applications, including the preparation of complex peptides and modified biomolecules. Proper handling under anhydrous conditions is recommended to preserve reactivity.
BOC-Asp(OTBu)-OSU structure
BOC-Asp(OTBu)-OSU structure
Product Name:BOC-Asp(OTBu)-OSU
CAS No:50715-50-9
MF:C17H26N2O8
MW:386.396945476532
MDL:MFCD00063389
CID:366682
PubChem ID:24849057
Update Time:2025-09-27

BOC-Asp(OTBu)-OSU Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-(1,1-dimethylethyl)1-(2,5-dioxo-1-pyrrolidinyl) ester
    • Boc-Asp(OBut)-OSu
    • Boc-Asp(OtBu)-OSu
    • Boc-Asp(OtBu)-Osu Boc-L-aspartic acidα-N-hydroxysuccinimide ester
    • Boc-L-Asp(OtBu)-OSu
    • Boc-L-Asp(tBu)-OSu
    • L-Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-(1,1-dimethylethyl)1-(2,5-dioxo-1-pyrroli...
    • BOC-L-ASPARTIC ACID-T-BUTYLESTER HYDROXYSUCCINIMIDESTER
    • N-t-BOC-L-asparticacid-t-butyl-succinimideester
    • AKOS025289383
    • A851378
    • O1-(2,5-Dioxopyrrolidin-1-yl) O4-tert-butyl(2S)-2-(tert-butoxycarbonylamino)-butanedioate
    • MFCD00063389
    • CS-W011746
    • (S)-4-tert-Butyl 1-(2,5-dioxopyrrolidin-1-yl) 2-((tert-butoxycarbonyl)amino)succinate
    • Boc-Asp(OtBu)-OSu, >=98.0% (C/N)
    • BOC--Asp (OtBu)--OSu
    • N-alpha-t-Butyloxycarbonyl-L-aspartic acid alpha-succinimidyl beta-t-butyl ester
    • 50715-50-9
    • AS-56841
    • 4-O-tert-butyl 1-O-(2,5-dioxopyrrolidin-1-yl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
    • 1-(2,5-Dioxo-1-pyrrolidinyl) 4-(2-methyl-2-propanyl) N-{[(2-methyl-2-propanyl)oxy]carbonyl}-L-aspartate
    • Boc-L-aspartic acid 4-tert-butyl 1-(hydroxysuccinimide) ester
    • SCHEMBL7888161
    • Boc-L-aspartic acida-N-hydroxysuccinimide ester
    • PIITZDSTZQZNQH-JTQLQIEISA-N
    • 1-tert-butyl 2,5-dioxopyrrolidin-1-yl (3S)-3-{[(tert-butoxy)carbonyl]amino}butanedioate
    • O1-(2,5-Dioxopyrrolidin-1-yl) O4-tert-butyl (2S)-2-(tert-butoxycarbonylamino)-butanedioate
    • (S)-4-tert-butyl 1-(2,5-dioxopyrrolidin-1-yl) 2-(tert-butoxycarbonylamino)succinate
    • 1-TERT-BUTYL 2,5-DIOXOPYRROLIDIN-1-YL (3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]BUTANEDIOATE
    • BOC-Asp(OTBu)-OSU
    • MDL: MFCD00063389
    • Inchi: 1S/C17H26N2O8/c1-16(2,3)25-13(22)9-10(18-15(24)26-17(4,5)6)14(23)27-19-11(20)7-8-12(19)21/h10H,7-9H2,1-6H3,(H,18,24)/t10-/m0/s1
    • InChI Key: PIITZDSTZQZNQH-JTQLQIEISA-N
    • SMILES: O(C(C[C@@H](C(=O)ON1C(CCC1=O)=O)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 386.16900
  • Monoisotopic Mass: 386.16891579g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 11
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • Melting Point: 98-102 °C
  • PSA: 128.31000
  • LogP: 1.54750
  • Sensitiveness: Moisture Sensitive
  • Optical Activity: [α]20/D −27±1°, c = 1% in dioxane

BOC-Asp(OTBu)-OSU Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • FLUKA BRAND F CODES:10-21
  • Storage Condition:−20°C

BOC-Asp(OTBu)-OSU Pricemore >>

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abcr
AB258781-1 g
N-alpha-t-Butyloxycarbonyl-L-aspartic acid alpha-succinimidyl beta-t-butyl ester, 98% (Boc-L-Asp(OtBu)-OSu); .
50715-50-9 98%
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€109.80 2023-04-27
abcr
AB258781-5 g
N-alpha-t-Butyloxycarbonyl-L-aspartic acid alpha-succinimidyl beta-t-butyl ester, 98% (Boc-L-Asp(OtBu)-OSu); .
50715-50-9 98%
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€223.90 2023-04-27
abcr
AB258781-25 g
N-alpha-t-Butyloxycarbonyl-L-aspartic acid alpha-succinimidyl beta-t-butyl ester, 98% (Boc-L-Asp(OtBu)-OSu); .
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€735.10 2023-04-27

BOC-Asp(OTBu)-OSU Production Method

BOC-Asp(OTBu)-OSU Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:50715-50-9)BOC-Asp(OTBu)-OSU
Order Number:A851378
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:35
Price ($):307.0
Email:sales@amadischem.com

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Additional information on BOC-Asp(OTBu)-OSU

BOC-Asp(OTBu)-OSU: A Comprehensive Overview

BOC-Asp(OTBu)-OSU, also known by its CAS number 50715-50-9, is a compound that has garnered significant attention in the field of organic chemistry and peptide synthesis. This compound is a derivative of aspartic acid, a naturally occurring amino acid, and is widely used in the synthesis of peptides due to its unique chemical properties. The name BOC-Asp(OTBu)-OSU itself is a combination of several key functional groups, each contributing to its versatility in chemical reactions.

The BOC (tert-butoxycarbonyl) group is a well-known protecting group for amino acids. It plays a crucial role in peptide synthesis by temporarily blocking the amine group of aspartic acid, allowing for precise control over the reaction sequence. The OTBu (tert-butoxy) group further enhances the reactivity and stability of the compound during synthesis. Additionally, the OSU group introduces hydroxyl functionality, which can be manipulated in various chemical transformations.

Recent studies have highlighted the importance of BOC-Asp(OTBu)-OSU in the development of bioactive molecules. Researchers have explored its potential in creating peptide-based drugs with enhanced bioavailability and specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could serve as effective inhibitors for certain enzymes involved in cancer progression.

In terms of synthesis, BOC-Asp(OTBu)-OSU is typically prepared through a multi-step process involving nucleophilic substitution and protection/deprotection strategies. The use of microwave-assisted synthesis has been shown to significantly accelerate the production process while maintaining high yields and purity. This approach not only reduces production time but also minimizes environmental impact, aligning with current green chemistry principles.

The applications of CAS No 50715-50-9 extend beyond peptide synthesis. It has been utilized in the development of novel materials for drug delivery systems. For example, researchers have incorporated this compound into polymeric nanoparticles to enhance drug encapsulation efficiency and targeted delivery capabilities. These advancements underscore its potential in advancing personalized medicine.

In conclusion, BOC-Asp(OTBu)-OSU, with its CAS number 50715-50-9, stands as a pivotal compound in modern organic chemistry and peptide synthesis. Its unique combination of functional groups and versatile reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play an even greater role in the development of innovative therapeutic agents and advanced materials.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:50715-50-9)BOC-Asp(OTBu)-OSU
A851378
Purity:99%
Quantity:25g
Price ($):307.0
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